Cas no 70380-67-5 (Oxazole, 5-(2-furanyl)-)

• Product Name: Oxazole, 5-(2-furanyl)-
• CAS No: 70380-67-5
• MF: C₇H₅NO₂
• MW: 135.120101690292
• CID: 562025
• PubChem ID: 737195
• Update Time: 2025-06-09

Oxazole, 5-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-(2-furanyl)-
• 5-(2-furanyl)Oxazole
• 5-(2-FURYL)-1,3-OXAZOLE
• 5-(FUR-2-YL)-1,3-OXAZOLE
• 5-(furan-2-yl)-1,3-oxazole
• 5-furan-2-yl-oxazole
• FT-0619584
• DTXSID70353191
• CS-0360610
• AKOS015993853
• 70380-67-5
• 9X-0867
• 5-FUR-2-YL-1,3-OXAZOLE
• LYPXTVWBKURKQH-UHFFFAOYSA-N
• 5-(Furan-2-yl)oxazole
• SCHEMBL3185621
• MFCD00085092
• G65090
• STL325073

• Inchi： 1S/C7H5NO2/c1-2-6(9-3-1)7-4-8-5-10-7/h1-5H
• InChI Key： LYPXTVWBKURKQH-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CN=CO1

Computed Properties

• Exact Mass: 135.03200
• Monoisotopic Mass: 135.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 102 °C
• Flash Point: 96.5°C
• Refractive Index: 1.502
• PSA: 39.17000
• LogP: 1.93460

Oxazole, 5-(2-furanyl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles

Additional information on Oxazole, 5-(2-furanyl)-

5-(2-Furanyl)-Oxazole (CAS No. 70380-67-5): An Overview of Its Properties, Applications, and Recent Research

5-(2-Furanyl)-Oxazole, with the CAS number 70380-67-5, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a five-membered oxazole ring with a furan substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable molecule for various applications.

The 5-(2-furanyl)-oxazole scaffold is known for its stability and reactivity, which are crucial for its use in synthetic chemistry. The oxazole ring, a five-membered ring containing one oxygen and one nitrogen atom, is a common motif in natural products and bioactive molecules. The furan substituent, a five-membered aromatic ring with an oxygen atom, adds additional complexity and functionality to the molecule. This combination results in a compound with potential applications in drug discovery, material science, and other advanced research areas.

Recent studies have highlighted the 5-(2-furanyl)-oxazole scaffold's role in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry explored the use of 5-(2-furanyl)-oxazole derivatives as potential inhibitors of specific enzymes involved in disease pathways. The researchers found that these derivatives exhibited potent inhibitory activity against target enzymes, suggesting their potential as lead compounds for drug development.

In another study, researchers investigated the 5-(2-furanyl)-oxazole scaffold's ability to modulate biological processes. The results indicated that certain 5-(2-furanyl)-oxazole derivatives could effectively modulate receptor activity, leading to potential therapeutic applications in areas such as neurodegenerative diseases and cancer. These findings underscore the versatility and potential of 5-(2-furanyl)-oxazole in addressing complex biological challenges.

The synthetic accessibility of 5-(2-furanyl)-oxazole has also been a focus of recent research. Several efficient synthetic routes have been developed to prepare this compound and its derivatives. One notable method involves the condensation of furfural with appropriate amine and carbonyl compounds, followed by cyclization to form the oxazole ring. These synthetic strategies not only enhance the availability of 5-(2-furanyl)-oxazole but also facilitate the exploration of its structural analogs for further optimization.

The physical properties of 5-(2-furanyl)-oxazole are also noteworthy. It is typically a solid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane and dimethylformamide (DMF). These properties make it suitable for various chemical reactions and analytical techniques. Additionally, its thermal stability is an important factor in its use in high-temperature processes.

In terms of safety and handling, 5-(2-furanyl)-oxazole should be stored under appropriate conditions to maintain its stability and purity. It is recommended to store it in a cool, dry place away from direct sunlight and sources of heat. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The environmental impact of 5-(2-furanyl)-oxazole is another area of consideration. While it is not classified as a hazardous substance under current regulations, it is important to handle it responsibly to minimize any potential environmental impact. Proper disposal methods should be followed to ensure compliance with environmental standards.

In conclusion, 5-(2-furanyl)-oxazole (CAS No. 70380-67-5) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive candidate for drug discovery, material science, and other advanced research areas. Ongoing research continues to uncover new insights into its behavior and applications, further solidifying its importance in the scientific community.